Cas no 116940-83-1 (Cyclopentanecarboxylicacid, 3-(chlorocarbonyl)-, methyl ester, (1R,3S)-rel-)

• Product Name: Cyclopentanecarboxylicacid, 3-(chlorocarbonyl)-, methyl ester, (1R,3S)-rel-
• CAS No: 116940-83-1
• MF: C₈H₁₁ClO₃
• MW: 190.624141931534
• CID: 131422
• PubChem ID: 14016453
• Update Time: 2025-04-19

Cyclopentanecarboxylicacid, 3-(chlorocarbonyl)-, methyl ester, (1R,3S)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylicacid, 3-(chlorocarbonyl)-, methyl ester, (1R,3S)-rel-
• Cyclopentanecarboxylic acid, 3-(chlorocarbonyl)-, methyl ester, cis- (9CI)
• Cyclopentanecarboxylic acid,3-(chlorocarbonyl)-,methyl ester,cis-(9ci)
• 116940-83-1
• methyl (1R,3S)-3-carbonochloridoylcyclopentane-1-carboxylate

• Inchi： 1S/C8H11ClO3/c1-12-8(11)6-3-2-5(4-6)7(9)10/h5-6H,2-4H2,1H3/t5-,6+/m0/s1
• InChI Key： TYWZGOWRMWCWFP-NTSWFWBYSA-N
• SMILES： ClC([C@H]1CC[C@@H](C(=O)OC)C1)=O

Computed Properties

• Exact Mass: 190.03973
• Monoisotopic Mass: 190.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37